Cas no 139624-40-1 (Cyclohexanecarbonitrile, 2-oxo-1-(2-propenyl)-)

• Product Name: Cyclohexanecarbonitrile, 2-oxo-1-(2-propenyl)-
• CAS No: 139624-40-1
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 1276577
• PubChem ID: 84819971
• Update Time: 2025-05-22

Cyclohexanecarbonitrile, 2-oxo-1-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile, 2-oxo-1-(2-propenyl)-
• 139624-40-1
• 1-allyl-2-oxocyclohexane-1-carbonitrile
• 1-Allyl-2-oxocyclohexanecarbonitrile
• 2-oxo-1-(prop-2-en-1-yl)cyclohexane-1-carbonitrile

• Inchi： 1S/C10H13NO/c1-2-6-10(8-11)7-4-3-5-9(10)12/h2H,1,3-7H2
• InChI Key： JZIJMMOJQCPYLA-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1(C#N)CC=C

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86

Additional information on Cyclohexanecarbonitrile, 2-oxo-1-(2-propenyl)-

Recent Advances in the Study of Cyclohexanecarbonitrile, 2-oxo-1-(2-propenyl)- (CAS: 139624-40-1) in Chemical Biology and Pharmaceutical Research

Cyclohexanecarbonitrile, 2-oxo-1-(2-propenyl)- (CAS: 139624-40-1) is a structurally unique compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its cyclohexane ring, nitrile group, and propenyl side chain, has been the subject of numerous studies aimed at exploring its synthetic utility, biological activity, and therapeutic potential. The latest research has focused on elucidating its mechanism of action, optimizing its synthesis, and evaluating its efficacy in various biological systems.

Recent studies have demonstrated that Cyclohexanecarbonitrile, 2-oxo-1-(2-propenyl)- exhibits promising activity as a precursor in the synthesis of bioactive molecules. Its unique chemical structure allows for versatile modifications, making it a valuable scaffold for drug discovery. For instance, researchers have successfully utilized this compound in the development of novel enzyme inhibitors, particularly targeting proteases and kinases involved in inflammatory and oncogenic pathways. The compound's ability to interact with key amino acid residues in enzyme active sites has been elucidated through X-ray crystallography and molecular docking studies.

In addition to its role as a synthetic intermediate, Cyclohexanecarbonitrile, 2-oxo-1-(2-propenyl)- has shown potential as a standalone therapeutic agent. Preclinical studies have revealed its anti-inflammatory and anti-proliferative properties, with notable efficacy in animal models of chronic inflammation and certain cancers. Mechanistic investigations suggest that these effects are mediated through the modulation of NF-κB and MAPK signaling pathways, highlighting its potential as a multi-targeted agent. Furthermore, the compound's pharmacokinetic profile, including its bioavailability and metabolic stability, has been characterized in recent pharmacokinetic studies, providing a foundation for future clinical development.

The synthesis of Cyclohexanecarbonitrile, 2-oxo-1-(2-propenyl)- has also seen significant advancements. Recent reports describe improved synthetic routes that enhance yield and purity while reducing environmental impact. Green chemistry approaches, such as catalytic hydrogenation and solvent-free reactions, have been successfully applied to its production. These innovations not only address scalability challenges but also align with the growing emphasis on sustainable pharmaceutical manufacturing. Analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to ensure the compound's structural integrity and purity.

Looking ahead, the potential applications of Cyclohexanecarbonitrile, 2-oxo-1-(2-propenyl)- in drug discovery and development are vast. Ongoing research is exploring its utility in combination therapies, where its synergistic effects with existing drugs could enhance therapeutic outcomes. Additionally, structural analogs of this compound are being designed to improve potency and selectivity, with computational chemistry playing a pivotal role in these efforts. The integration of artificial intelligence and machine learning in compound optimization is expected to further accelerate the discovery of derivatives with enhanced pharmacological properties.

In conclusion, Cyclohexanecarbonitrile, 2-oxo-1-(2-propenyl)- (CAS: 139624-40-1) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its diverse biological activities, coupled with advancements in synthetic methodologies, position it as a valuable tool for drug discovery. Future studies will likely focus on translating these preclinical findings into clinical applications, addressing challenges related to toxicity and formulation. As research progresses, this compound and its derivatives may offer new therapeutic options for a range of diseases, underscoring its significance in modern medicinal chemistry.